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Compound of Interest

Compound Name: Fingolimod

Cat. No.: B1672674 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

Fingolimod, also known as FTY720, is an immunomodulatory drug primarily used in the

treatment of multiple sclerosis.[1] In the realm of scientific research, it is a valuable tool for

studying cellular signaling, immunology, and neuroprotection. Fingolimod is a prodrug that is

phosphorylated in vivo by sphingosine kinase 2 to its active form, Fingolimod-phosphate.[2][3]

This active metabolite acts as a functional antagonist of sphingosine-1-phosphate (S1P)

receptors, specifically S1P₁, S1P₃, S1P₄, and S1P₅.[2] The binding of Fingolimod-phosphate

to these receptors, particularly S1P₁, leads to their internalization and degradation, which in

turn prevents the egress of lymphocytes from lymph nodes.[2] This mechanism underlies its

immunosuppressive effects.

These application notes provide a detailed protocol for the preparation, storage, and use of

Fingolimod stock solutions for in vitro cell culture experiments.

2. Materials and Equipment

Fingolimod hydrochloride (FTY720) powder (Molecular Weight: 343.93 g/mol )

Dimethyl sulfoxide (DMSO), cell culture grade

Ethanol (optional, for specific applications)
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Sterile microcentrifuge tubes or cryovials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Analytical balance

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

3. Reagent Preparation and Protocols

3.1. Solubility of Fingolimod

Fingolimod hydrochloride exhibits high solubility in organic solvents like DMSO and ethanol

but is poorly soluble in aqueous solutions, especially phosphate-buffered saline (PBS), where it

can precipitate. For cell culture applications, DMSO is the recommended solvent for preparing

high-concentration stock solutions.

Data Presentation: Fingolimod Solubility
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO ≥ 100 mg/mL ~290 mM

Fresh, anhydrous
DMSO is
recommended as
absorbed moisture
can reduce
solubility.

Ethanol 100 mg/mL ~290 mM

May require

sonication to fully

dissolve.

Water 50 mg/mL ~145 mM

Requires sonication;

not recommended for

high-concentration

stocks.

| PBS | Very Poor | < 0.1 mM | Precipitation is likely to occur; avoid using PBS for initial stock

preparation. |

3.2. Experimental Protocol: Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM Fingolimod stock solution.

Safety First: Don appropriate PPE, including a lab coat, gloves, and safety glasses. Handle

Fingolimod powder in a chemical fume hood or a designated weighing area.

Weighing: Accurately weigh out 3.44 mg of Fingolimod hydrochloride powder using an

analytical balance. Calculation: 10 mmol/L * 1 L/1000 mL * 343.93 g/mol * 1000 mg/g =

3.4393 mg/mL

Dissolution: Transfer the weighed powder into a sterile microcentrifuge tube. Add 1 mL of

high-quality, sterile DMSO.
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Mixing: Close the tube tightly and vortex at room temperature until the powder is completely

dissolved. To aid dissolution, you may gently warm the tube to 37°C for 10 minutes or use an

ultrasonic bath for a few minutes.

Sterilization (Optional): If needed, the stock solution can be sterilized by passing it through a

0.22 µm syringe filter compatible with DMSO.

Data Presentation: Preparation of Common Stock Solutions

Desired Stock Concentration (mM)
Mass of Fingolimod (MW: 343.93) for 1 mL
of DMSO

1 0.344 mg

5 1.72 mg

10 3.44 mg

| 20 | 6.88 mg |

4. Storage and Stability

Proper storage is critical to maintain the activity of the Fingolimod stock solution.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, divide

the stock solution into smaller, single-use aliquots in sterile cryovials.

Storage Temperature: Store the aliquots at -20°C or -80°C.

Stability:

Stock solutions in DMSO are stable for several months when stored at -20°C.

For longer-term storage, -80°C is recommended, where solutions can be stable for at least

6 months.

The lyophilized powder is stable for at least four years when stored at -20°C.

5. Application in Cell Culture
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5.1. Protocol: Diluting Stock for Working Concentration

Thaw a single aliquot of the Fingolimod stock solution at room temperature.

Perform a serial dilution of the high-concentration stock solution into your complete cell

culture medium to achieve the desired final working concentration.

Important: Ensure the final concentration of DMSO in the culture medium is non-toxic to your

specific cell line. Typically, the final DMSO concentration should be kept below 0.5%, and

ideally below 0.1%.

Add the diluted Fingolimod to your cell culture plates and mix gently by swirling the plate.

Always include a vehicle control in your experiments (cells treated with the same final

concentration of DMSO as the Fingolimod-treated cells).

5.2. Recommended Working Concentrations

The optimal working concentration of Fingolimod is cell-type and assay-dependent. It is

recommended to perform a dose-response curve to determine the ideal concentration for your

specific experimental setup.

Data Presentation: Examples of Fingolimod Working Concentrations from Literature

Cell Type Assay
Effective
Concentration
Range

Reference

R28 Neuro-retinal
cells

Neuroprotection
against TNFα

25 - 50 nM

Various Cancer Cell

Lines
Cytotoxicity (IC₅₀) 5 - 7 µM

Human Monocytes
Inhibition of TNFα

secretion
0.1 - 10 µM

| U2OS cells (S1P₁ expressing) | Receptor Internalization (EC₅₀) | 2 nM | |
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Click to download full resolution via product page

Caption: Workflow for preparing and using Fingolimod stock solution.

Fingolimod Signaling Pathway Diagram
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Caption: Simplified signaling pathway of Fingolimod.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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